Cas no 2680573-29-7 (2-{(prop-2-en-1-yloxy)carbonylamino}-3-(trimethylsilyl)propanoic acid)

• Product Name: 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(trimethylsilyl)propanoic acid
• CAS No: 2680573-29-7
• MF: C₁₀H₁₉NO₄Si
• MW: 245.347664117813
• CID: 5646809
• PubChem ID: 165911999
• Update Time: 2025-06-13

2-{(prop-2-en-1-yloxy)carbonylamino}-3-(trimethylsilyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680573-29-7
• 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(trimethylsilyl)propanoic acid
• EN300-28277926
• 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(trimethylsilyl)propanoic acid

• Inchi： 1S/C10H19NO4Si/c1-5-6-15-10(14)11-8(9(12)13)7-16(2,3)4/h5,8H,1,6-7H2,2-4H3,(H,11,14)(H,12,13)
• InChI Key： OXDZUXZPYJJARN-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CC(C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 245.10833462g/mol
• Monoisotopic Mass: 245.10833462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(trimethylsilyl)propanoic acid

Comprehensive Analysis of 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(trimethylsilyl)propanoic acid (CAS No. 2680573-29-7)

In the rapidly evolving field of organic chemistry and material science, 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(trimethylsilyl)propanoic acid (CAS No. 2680573-29-7) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its trimethylsilyl and prop-2-en-1-yloxy carbonylamino functional groups, is a subject of intense research in polymer chemistry, pharmaceutical intermediates, and advanced material synthesis. Its molecular structure, which combines silicon-based protection with reactive alkene functionality, makes it a valuable building block for designing novel materials and bioactive molecules.

The growing interest in silyl-protected amino acids and allyloxycarbonyl derivatives has positioned this compound as a key player in modern synthetic strategies. Researchers are particularly intrigued by its potential in click chemistry and bioorthogonal reactions, which are currently trending topics in chemical research. The compound's ability to participate in thiol-ene reactions and photopolymerization processes aligns with the industry's shift toward green chemistry and sustainable material development. These attributes have led to a surge in searches for "CAS 2680573-29-7 applications" and "trimethylsilyl propanoic acid derivatives" across academic and industrial databases.

From a synthetic perspective, 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(trimethylsilyl)propanoic acid offers exceptional versatility. The trimethylsilyl group provides steric protection and modulates reactivity, while the allyloxycarbonylamino moiety serves as a cleavable protecting group or polymerization site. This dual functionality has made it particularly valuable in peptide synthesis and dendrimer construction, where controlled deprotection and sequential assembly are critical. Recent publications have highlighted its role in creating stimuli-responsive polymers, a hot topic in drug delivery system research.

The compound's physicochemical properties have also attracted attention in material science circles. Its balanced lipophilicity, imparted by the trimethylsilyl group, and water-solubility, contributed by the carboxylic acid functionality, make it an interesting candidate for amphiphilic material design. These characteristics are frequently searched in relation to "silicon-containing biomaterials" and "functionalized amino acid building blocks," reflecting the compound's relevance in current research trends. Moreover, its thermal stability and compatibility with various organic solvents enhance its utility in industrial applications.

In analytical chemistry, the distinct spectroscopic signatures of 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(trimethylsilyl)propanoic acid facilitate its identification and purity assessment. The trimethylsilyl protons produce characteristic signals in ¹H NMR (around 0 ppm), while the allylic system and carboxylic acid proton provide additional diagnostic features. These analytical aspects are crucial for quality control in commercial production and are often queried as "NMR analysis of silyl amino acids" in scientific literature searches.

Looking toward future applications, researchers are exploring the compound's potential in surface modification and nanomaterial functionalization. The allyloxycarbonyl group can undergo various transformations, enabling covalent attachment to nanoparticles or creation of polymer brushes. Such applications align with the increasing demand for "smart surface coatings" and "functionalized nanomaterials" in electronics and biomedical engineering. The compound's compatibility with photoinitiated processes further expands its utility in emerging technologies like 3D printing and microfabrication.

From a commercial availability standpoint, 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(trimethylsilyl)propanoic acid (CAS No. 2680573-29-7) is increasingly stocked by specialty chemical suppliers, reflecting its growing importance. The compound's stability under standard storage conditions and well-documented handling procedures make it accessible to both academic and industrial researchers. Market analysis shows rising search volumes for "buy protected amino acid derivatives" and "allyloxycarbonyl reagents," indicating expanding applications across multiple disciplines.

In conclusion, 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(trimethylsilyl)propanoic acid represents a fascinating intersection of organic synthesis, materials science, and pharmaceutical research. Its unique combination of protective groups and reactive handles continues to inspire innovative applications in fields ranging from polymer chemistry to nanomedicine. As research into multifunctional building blocks and hybrid organic-silicon materials advances, this compound is poised to play an increasingly prominent role in cutting-edge scientific developments.